(1S,3R)-3-Methyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid

• IUPAC Name: (1S,3R)-3-methyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H23NO4/c1-9-6-5-7-13(8-9,10(15)16)14-11(17)18-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)/t9-,13+/m1/s1
• InChI Key: QKVQBGLLJNVDFR-RNCFNFMXSA-N
• Canonical SMILES: CC1CCCC(C1)(C(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H]1CCC[C@](C1)(C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C13H23NO4
• Molecular Weight: 257.33 g/mol
• CAS RN: 2209079-61-6

Description

“(1S,3R)-3-Methyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid” is a chemical compound with the molecular formula C12H21NO4. It is also known by its IUPAC name "(1S,3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexanecarboxylic acid".

Molecular Structure Analysis

The molecular structure of this compound includes a cyclohexane ring, which is a six-membered ring with single bonds. Attached to this ring is a carboxylic acid group (-COOH), an isopropyl group ((CH3)2CH-), and an amine group (-NH2) that is further modified with a carbonyl group (C=O) and an isopropyl group.

Physical And Chemical Properties Analysis

The compound has an average mass of 243.299 Da and a monoisotopic mass of 243.147064 Da. Other physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally.

Scientific Research Applications

Synthetic Methodologies and Applications

• The synthesis of methyl-1-(1-aryl-3-arylamino-3-oxo-2-cyanopropyl)cyclohexane carboxylates demonstrates a method for creating compounds with potential analgesic activity. This process involves the reaction of methyl-1-bromocyclohexane carboxylates with zinc and arylamides of 3-aryl-2-cyanopropenoic acids, highlighting a pathway to low-toxicity analgesic compounds (Kirillov et al., 2012).

• Experimental and quantum-chemical calculations on some 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives showcase the conversion of 1H-pyrazole-3-carboxylic acid through reactions with various binucleophiles. This research elucidates the structural determination and reaction mechanisms, offering insights into synthetic chemistry applications (Yıldırım et al., 2005).

Physicochemical Studies and Environmental Implications

• The study on GC/MS and ESI/MS identification of new generation plasticizers, specifically cis and trans isomers of some 1,2-cyclohexane dicarboxylic acid di(n- and isononyl) esters, highlights the importance of identifying compounds to replace traditional plasticizers. This research contributes to understanding the environmental impact and safety of such substances (Dziwiński et al., 2017).

• Environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH) in U.S. adults, studies the presence of DINCH metabolites in urine samples, suggesting that these metabolites can serve as biomarkers for DINCH exposure. This work is significant for assessing environmental exposure to newer plasticizers (Silva et al., 2013).